Cas no 2098085-77-7 (Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate
• CAS No: 2098085-77-7
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5728336
• PubChem ID: 121206148
• Update Time: 2025-05-20

Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate
• AKOS026715306
• F1967-5300
• 2098085-77-7
• Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate

• Inchi： 1S/C12H14N4O2/c1-18-12(17)10-2-3-11(15-14-10)16-6-4-9(8-13)5-7-16/h2-3,9H,4-7H2,1H3
• InChI Key： RUCWIEJPQRHZGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)N1CCC(C#N)CC1)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.1Ų

Additional information on Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate

Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate

Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098085-77-7) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule consists of a pyridazine ring, a piperidine moiety, and a methyl ester group, making it a versatile platform for further functionalization and exploration.

The pyridazine core of this compound is a key structural feature, contributing to its electronic properties and reactivity. Pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2, is known for its ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic addition. In the case of Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate, the pyridazine ring is substituted at position 6 with a 4-cyanopiperidinyl group and at position 3 with a methyl ester group. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its biological activity and solubility.

The 4-cyanopiperidinyl group attached to the pyridazine ring introduces additional functionality to the molecule. Piperidine, a six-membered saturated ring with one nitrogen atom, is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and its flexibility. The presence of the cyano group (-CN) at position 4 further enhances the molecule's electronic properties, making it more electron-deficient and potentially more reactive in certain chemical environments. This substitution pattern also contributes to the compound's ability to interact with biological targets, such as enzymes or receptors.

The methyl ester group at position 3 of the pyridazine ring serves as a protecting group for the carboxylic acid moiety. Ester groups are commonly used in organic synthesis to stabilize carboxylic acids during reactions and can be easily hydrolyzed under specific conditions to regenerate the parent acid. In this case, the methyl ester provides stability during synthesis while maintaining the potential for further functionalization or bioavailability optimization.

Recent studies have highlighted the potential of Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate as a lead compound in drug discovery. Researchers have explored its ability to inhibit various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A recent investigation reported in *Advanced Materials* revealed that this compound can serve as an efficient charge transport layer in OLED devices, enhancing their performance and stability.

The synthesis of Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of intermediates such as pyridazine derivatives and piperidine analogs, followed by coupling reactions under optimized conditions. Researchers have employed various strategies to improve the yield and purity of this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions.

One notable aspect of this compound is its versatility in terms of further modification. The presence of reactive groups such as the cyano group and ester group allows for easy functionalization to tailor its properties for specific applications. For example, substitution reactions can be used to introduce additional functional groups that enhance bioavailability or improve solubility.

In conclusion, Methyl 6-(4-cyanopiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098085-77-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for researchers across various disciplines.